Cas no 240802-48-6 (N-(4-Hydroxybutyl)maleimide)

• Product Name: N-(4-Hydroxybutyl)maleimide
• CAS No: 240802-48-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5463387
• Update Time: 2025-11-05

N-(4-Hydroxybutyl)maleimide Chemical and Physical Properties

Names and Identifiers

• N-(4-Hydroxybutyl)maleimide
• 1-(4-hydroxybutyl)pyrrole-2,5-dione
• n-(4-hydroxybutyl)-maleimide
• 1-(4-hydroxybutyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• Z1888324702

• Inchi： 1S/C8H11NO3/c10-6-2-1-5-9-7(11)3-4-8(9)12/h3-4,10H,1-2,5-6H2
• InChI Key： NHJYOIVBSCPZMO-UHFFFAOYSA-N
• SMILES： OCCCCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 169.07389321 g/mol
• Monoisotopic Mass: 169.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.18
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6

Additional information on N-(4-Hydroxybutyl)maleimide

N-(4-Hydroxybutyl)Maleimide: A Versatile Reagent in Chemical and Biological Research

N-(4-Hydroxybutyl)Maleimide (CAS No. 240802-48-6) is a valuable reagent in the field of chemical and biological research, particularly in the development of bioconjugates and drug delivery systems. This compound, characterized by its unique maleimide and hydroxybutyl functionalities, has gained significant attention due to its ability to form stable thioether bonds with thiols, making it an ideal choice for a wide range of applications.

The maleimide group in N-(4-Hydroxybutyl)Maleimide is highly reactive towards thiols, enabling the formation of thioether linkages under mild conditions. This reactivity has been extensively utilized in the conjugation of biomolecules such as proteins, peptides, and antibodies to various functional groups or nanoparticles. The hydroxybutyl moiety, on the other hand, provides additional functionality that can be exploited for further chemical modifications or to enhance the solubility and stability of the conjugates.

Recent advancements in the field have highlighted the versatility of N-(4-Hydroxybutyl)Maleimide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its use in the development of targeted drug delivery systems. By conjugating therapeutic agents to N-(4-Hydroxybutyl)Maleimide-modified nanoparticles, researchers were able to achieve enhanced cellular uptake and targeted delivery to specific tissues, thereby improving the efficacy and reducing the side effects of the treatment.

In another application, N-(4-Hydroxybutyl)Maleimide has been employed in the synthesis of fluorescent probes for bioimaging. The maleimide group allows for efficient labeling of cysteine residues on proteins, while the hydroxybutyl group can be functionalized with various fluorophores. This dual functionality makes N-(4-Hydroxybutyl)Maleimide an excellent choice for creating highly specific and sensitive imaging agents.

The stability and reactivity of N-(4-Hydroxybutyl)Maleimide have also been explored in the context of protein-protein interaction studies. Researchers have used this compound to create cross-linkers that can selectively bridge thiol-containing residues on interacting proteins. This approach has provided valuable insights into the structural and functional aspects of protein complexes, contributing to a deeper understanding of cellular processes.

Beyond its applications in bioconjugation and imaging, N-(4-Hydroxybutyl)Maleimide has shown promise in materials science. Its ability to form stable covalent bonds with thiols makes it an attractive candidate for the development of self-healing materials and stimuli-responsive polymers. These materials have potential applications in various fields, including tissue engineering, drug delivery, and environmental remediation.

In summary, N-(4-HydroxybutylMaleimide (CAS No. 240802-48-6) is a multifunctional reagent with a wide range of applications in chemical and biological research. Its unique combination of maleimide and hydroxybutyl functionalities offers significant advantages in bioconjugation, drug delivery, bioimaging, protein-protein interaction studies, and materials science. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.